Cas no 1342983-91-8 (Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)-)

• Product Name: Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)-
• CAS No: 1342983-91-8
• MF: C₁₀H₂₁NO₂S
• MW: 219.344241857529
• CID: 5208032
• Update Time: 2025-07-21

Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• n-Ethyl-2-(ethylsulfonyl)cyclohexan-1-amine
• 2-(ethanesulfonyl)-N-ethylcyclohexan-1-amine
• Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)-

• Inchi： 1S/C10H21NO2S/c1-3-11-9-7-5-6-8-10(9)14(12,13)4-2/h9-11H,3-8H2,1-2H3
• InChI Key： YDAKWBCAEDHZNL-UHFFFAOYSA-N
• SMILES： S(CC)(C1CCCCC1NCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 54.6

Additional information on Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)-

Introduction to Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)- (CAS No. 1342983-91-8) and Its Emerging Applications in Chemical Biology

Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1342983-91-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a cyclohexane backbone substituted with an N-ethyl group and a 2-(ethylsulfonyl) moiety, exhibits promising characteristics that make it a valuable candidate for various biochemical and pharmaceutical applications.

The molecular structure of Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)- (CAS No. 1342983-91-8) consists of a six-membered aromatic ring with ethyl groups attached at specific positions, enhancing its reactivity and solubility in polar solvents. The presence of the N-ethyl group and the ethylsulfonyl substituent contributes to its ability to interact with biological targets, making it a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the potential of Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)- (CAS No. 1342983-91-8) in drug discovery and development. Its structural features suggest that it may serve as a precursor for designing novel therapeutic agents targeting various diseases. For instance, the sulfonyl group is known to enhance binding affinity to biological receptors, which is crucial for developing effective pharmaceuticals.

One of the most compelling aspects of Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)- (CAS No. 1342983-91-8) is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop new compounds with potential applications in treating neurological disorders, inflammation, and even cancer. The ability to modify its structure allows chemists to fine-tune its properties, making it an invaluable tool in medicinal chemistry.

Recent studies have highlighted the compound's potential as a scaffold for small-molecule drugs. By incorporating Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)- (CAS No. 1342983-91-8) into drug candidates, scientists have been able to enhance their pharmacological activity and reduce side effects. This approach aligns with the current trend in drug development toward more targeted and personalized therapies.

The chemical biology community has also explored the use of Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)- (CAS No. 1342983-91-8) in studying enzyme mechanisms and interactions. Its unique structure allows it to serve as a probe for understanding how enzymes function at the molecular level. This information is critical for developing inhibitors or activators that can modulate enzymatic activity for therapeutic purposes.

Furthermore, the compound's stability under various conditions makes it suitable for industrial applications beyond pharmaceuticals. For example, it can be used as a building block in the synthesis of specialty chemicals and materials that require precise molecular architecture.

The synthesis of Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)- (CAS No. 1342983-91-8) involves multi-step organic reactions that highlight the compound's complexity and synthetic utility. Advanced techniques such as catalytic hydrogenation and sulfonylation reactions are employed to introduce the necessary functional groups while maintaining high yields and purity.

In conclusion, Cyclohexanamine, N-ethyl-2-(ethylsulfonyl)- (CAS No. 1342983-91-8) represents a significant advancement in chemical biology with far-reaching implications for drug discovery and material science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to complex biological challenges.